![molecular formula C20H24ClN3OS B6269677 N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methyl-2-(propan-2-yl)-1,3-thiazole-5-carboxamide hydrochloride CAS No. 2639461-34-8](/img/no-structure.png)
N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methyl-2-(propan-2-yl)-1,3-thiazole-5-carboxamide hydrochloride
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{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-methyl-2-(propan-2-yl)-1,3-thiazole-5-carboxamide hydrochloride involves the reaction of 2-naphthylacetonitrile with ethylenediamine to form N-(2-aminoethyl)-2-naphthamide, which is then reacted with 4-methyl-2-(propan-2-yl)-1,3-thiazole-5-carboxylic acid to form the target compound. The final product is obtained as a hydrochloride salt.", "Starting Materials": [ "2-naphthylacetonitrile", "ethylenediamine", "4-methyl-2-(propan-2-yl)-1,3-thiazole-5-carboxylic acid", "hydrochloric acid", "diethyl ether", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 2-naphthylacetonitrile is reacted with ethylenediamine in diethyl ether to form N-(2-aminoethyl)-2-naphthamide.", "Step 2: N-(2-aminoethyl)-2-naphthamide is reacted with 4-methyl-2-(propan-2-yl)-1,3-thiazole-5-carboxylic acid in the presence of sodium hydroxide to form the target compound.", "Step 3: The final product is obtained as a hydrochloride salt by reacting the target compound with hydrochloric acid in water." ] } | |
CAS RN |
2639461-34-8 |
Molecular Formula |
C20H24ClN3OS |
Molecular Weight |
389.9 |
Purity |
90 |
Origin of Product |
United States |
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